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molecular formula C6H2BrCl2FO2S B1373831 5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride CAS No. 1070972-67-6

5-Bromo-4-chloro-2-fluoro-benzenesulfonyl chloride

Cat. No. B1373831
CAS RN: 1070972-67-6
M. Wt: 307.95 g/mol
InChI Key: PXPORJQFAPJYFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507536B2

Procedure details

1-Bromo-2-chloro-4-fluoro-benzene (25.0 g, 119 mmol) in chlorosulfonic acid (48 mL) was stirred at 95° C. for 2 hrs. After the mixture was cooled to rt, it was added dropwise to ca. 500 mL of ice-water under stirring with the formation of the white precipitations. The filtration of the mixture afforded 5-bromo-4-chloro-2-fluoro-benzenesulfonyl chloride as the white solid (31.5 g) that was used without further purification.
Name
1-Bromo-2-chloro-4-fluoro-benzene
Quantity
25 g
Type
reactant
Reaction Step One
Name
chlorosulfonic acid
Quantity
48 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Two
Name
5-bromo-4-chloro-2-fluoro-benzenesulfonyl chloride
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[Cl:9].[Cl:10][S:11](O)(=[O:13])=[O:12]>>[Br:1][C:2]1[C:3]([Cl:9])=[CH:4][C:5]([F:8])=[C:6]([S:11]([Cl:10])(=[O:13])=[O:12])[CH:7]=1

Inputs

Step One
Name
1-Bromo-2-chloro-4-fluoro-benzene
Quantity
25 g
Type
reactant
Smiles
BrC1=C(C=C(C=C1)F)Cl
Name
chlorosulfonic acid
Quantity
48 mL
Type
reactant
Smiles
ClS(=O)(=O)O
Step Two
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring with the formation of the white precipitations
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The filtration of the mixture

Outcomes

Product
Name
5-bromo-4-chloro-2-fluoro-benzenesulfonyl chloride
Type
product
Smiles
BrC=1C(=CC(=C(C1)S(=O)(=O)Cl)F)Cl
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 31.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.